Cas no 1261906-48-2 (2-(3-cyano-2-fluorophenyl)-6-fluorobenzoic Acid)

• Product Name: 2-(3-cyano-2-fluorophenyl)-6-fluorobenzoic Acid
• CAS No: 1261906-48-2
• MF: C₁₄H₇F₂NO₂
• MW: 259.207690477371
• MDL: MFCD18320195
• CID: 1219187
• PubChem ID: 53226107
• Update Time: 2025-06-22

2-(3-cyano-2-fluorophenyl)-6-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyano-2-fluorophenyl)-6-fluorobenzoic Acid
• 3'-Cyano-2',3-difluoro[1,1'-biphenyl]-2-carboxylic acid
• 1261906-48-2
• DTXSID00689839
• 2-(3-Cyano-2-fluorophenyl)-6-fluorobenzoic acid, 95%
• MFCD18320195

• MDL： MFCD18320195
• Inchi： 1S/C14H7F2NO2/c15-11-6-2-4-9(12(11)14(18)19)10-5-1-3-8(7-17)13(10)16/h1-6H,(H,18,19)
• InChI Key： AIHGCJFQZUFSTI-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1C1C=CC=C(C=1C(=O)O)F

Computed Properties

• Exact Mass: 259.04448479g/mol
• Monoisotopic Mass: 259.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.1Ų

Additional information on 2-(3-cyano-2-fluorophenyl)-6-fluorobenzoic Acid

Introduction to 2-(3-Cyano-2-Fluorophenyl)-6-Fluorobenzoic Acid (CAS No. 1261906-48-2)

The compound 2-(3-cyano-2-fluorophenyl)-6-fluorobenzoic acid, identified by the CAS number 1261906-48-2, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with cyano and fluoro groups at specific positions, making it a valuable compound in the realms of organic synthesis, pharmacology, and material science.

The structure of this compound is intriguing due to the presence of both cyano and fluoro substituents on the aromatic rings. The cyano group (-CN) is known for its electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule. Similarly, the fluoro groups (-F) also contribute to the molecule's electronic and steric properties, making it an interesting candidate for studying molecular interactions and reactivity.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique electronic properties make it a promising candidate for targeting specific biological pathways or enzymes. For instance, researchers have explored its ability to inhibit certain kinases, which are crucial in various disease states such as cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has also been investigated for its role in advanced materials science. The presence of electron-withdrawing groups like cyano and fluoro can enhance the molecule's stability and reactivity, making it suitable for applications in polymer chemistry or as a precursor in the synthesis of more complex molecules.

The synthesis of 2-(3-cyano-2-fluorophenyl)-6-fluorobenzoic acid involves a series of carefully designed organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and oxidation steps. These reactions require precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental standpoint, this compound has been studied for its biodegradability and toxicity profiles. Understanding its environmental impact is crucial for its safe handling and disposal, especially in industrial settings where large-scale production might be envisaged.

In conclusion, 2-(3-cyano-2-fluorophenyl)-6-fluorobenzoic acid (CAS No. 1261906-48-2) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in research methodologies, positions it as a key player in future scientific endeavors.